PROTAC Linkers
  • Hydroxy-PEG1-CH2-Boc
    Hydroxy-PEG1-CH2-Boc
    • Cat. No.:
    • B608001
    • CAS No.:
    • 287174-32-7
    • Molecular Formula:
    • C8H16O4
    • Molecular Weight:
    • 176.21 g/mol
    Description
    Hydroxy-PEG1-CH2CO2tBu is a PEG derivative containing a hydroxyl group with a t-butyl protected carboxyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables furthe...
    - +
  • Hydroxy-PEG2-acid
    Hydroxy-PEG2-acid
    • Cat. No.:
    • B608002
    • CAS No.:
    • Molecular Formula:
    • C7H14O5
    • Molecular Weight:
    • 178.18 g/mol
    Description
    Hydroxy-PEG2 acid is a PEGylated building block. It has been used in the synthesis of lysophosphatidic acid (LPA) receptor antagonists and ionic complexes.
    Hydroxy-PEG2-acid is a PEG derivative containing a h...
    - +
  • Hydroxy-PEG2-methyl ester
    Hydroxy-PEG2-methyl ester
    • Cat. No.:
    • B608003
    • CAS No.:
    • 457897-73-3
    • Molecular Formula:
    • C8H16O5
    • Molecular Weight:
    • 192.21
    Description
    Hydroxy-PEG2-methyl ester is a PEG derivative containing a hydroxyl group and a methyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization o...
    - +
  • Hydroxy-PEG3-CH2-Boc
    Hydroxy-PEG3-CH2-Boc
    • Cat. No.:
    • B608005
    • CAS No.:
    • 518044-31-0
    • Molecular Formula:
    • C12H24O6
    • Molecular Weight:
    • 264.31 g/mol
    Description
    Hydroxy-PEG3-CH2CO2tBu is a PEG derivative containing a hydroxyl group with a t-butyl protected carboxyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables furthe...
    - +
  • Hydroxy-PEG3-PFP ester
    Hydroxy-PEG3-PFP ester
    • Cat. No.:
    • B608009
    • CAS No.:
    • 1807537-40-1
    • Molecular Formula:
    • C15H17F5O6
    • Molecular Weight:
    • 388.28 g/mol
    Description
    Hydroxy-PEG3-PFP ester is a PEG derivative containing a hydroxyl group with a PFP ester group. It can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-cont...
    - +
  • Hydroxy-PEG5-acid
    Hydroxy-PEG5-acid
    • Cat. No.:
    • B608011
    • CAS No.:
    • Molecular Formula:
    • C13H26O8
    • Molecular Weight:
    • 310.34 g/mol
    Description
    Hydroxy-PEG5-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, o...
    - +
  • Fmoc-NH-PEG12-CH2CH2COOH
    Fmoc-NH-PEG12-CH2CH2COOH
    • Cat. No.:
    • B2533124
    • CAS No.:
    • 1952360-91-6; 756526-01-9; 850312-72-0
    • Molecular Formula:
    • C42H65NO16
    • Molecular Weight:
    • 839.973
    Description
    Fmoc-NH-PEG12-CH2CH2COOH is a useful research compound. Its molecular formula is C42H65NO16 and its molecular weight is 839.973. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-NH-PEG12-CH2CH2...
    - +
  • Azide-PEG12-alcohol
    Azide-PEG12-alcohol
    • Cat. No.:
    • B2991875
    • CAS No.:
    • 1821464-55-4; 73342-16-2
    • Molecular Formula:
    • C24H49N3O12
    • Molecular Weight:
    • 571.665
    Description
    Azide-PEG12-alcohol is a useful research compound. Its molecular formula is C24H49N3O12 and its molecular weight is 571.665. The purity is usually 95%.
    BenchChem offers high-quality Azide-PEG12-alcohol suit...
    - +
  • Dbco-NH-(CH2)4cooh
    Dbco-NH-(CH2)4cooh
    • Cat. No.:
    • B8103687
    • CAS No.:
    • Molecular Formula:
    • C24H24N2O4
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Dbco-NH-(CH2)4cooh is a useful research compound. Its molecular formula is C24H24N2O4 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Dbco-NH-(CH2)4cooh sui...
    - +
  • N-methyl-N'-(propargyl-PEG4)-Cy5
    N-methyl-N'-(propargyl-PEG4)-Cy5
    • Cat. No.:
    • B15542019
    • CAS No.:
    • Molecular Formula:
    • C37H47ClN2O4
    • Molecular Weight:
    • 619.2 g/mol
    Description
    N-methyl-N'-(propargyl-PEG4)-Cy5 is a useful research compound. Its molecular formula is C37H47ClN2O4 and its molecular weight is 619.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-meth...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img